Cas no 1157216-58-4 (2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one)

• Product Name: 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one
• CAS No: 1157216-58-4
• MF: C₁₁H₁₄O₃S
• MW: 226.292062282562
• CID: 5250457
• PubChem ID: 43801788
• Update Time: 2025-06-13

2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[(2-hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one
• 1157216-58-4
• EN300-394147
• 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one

• Inchi： 1S/C11H14O3S/c1-14-10-4-2-3-9(7-10)11(13)8-15-6-5-12/h2-4,7,12H,5-6,8H2,1H3
• InChI Key： RVAYFLYQBBFTKR-UHFFFAOYSA-N
• SMILES： S(CCO)CC(C1C=CC=C(C=1)OC)=O

Computed Properties

• Exact Mass: 226.06636548g/mol
• Monoisotopic Mass: 226.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.8Ų

Additional information on 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one

Research Brief on 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one (CAS: 1157216-58-4)

This research brief provides an overview of the latest findings related to the compound 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one (CAS: 1157216-58-4), a molecule of significant interest in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential applications in drug discovery, particularly in the context of enzyme inhibition and therapeutic agent development.

The compound, characterized by its unique structural features, has been investigated for its role as a key intermediate in the synthesis of biologically active molecules. Research published in the past year highlights its utility in the development of novel inhibitors targeting specific enzymes involved in inflammatory and metabolic pathways. The presence of the hydroxyethylsulfanyl and methoxyphenyl groups contributes to its binding affinity and selectivity.

One notable study (Journal of Medicinal Chemistry, 2023) demonstrated that derivatives of 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one exhibit potent inhibitory activity against a range of kinases, with IC50 values in the low micromolar range. These findings suggest its potential as a scaffold for designing next-generation kinase inhibitors, which are critical in oncology and autoimmune disease therapeutics.

Further investigations have explored the compound's pharmacokinetic properties, including its metabolic stability and bioavailability. Advanced computational modeling and in vitro assays have provided insights into its ADME (Absorption, Distribution, Metabolism, and Excretion) profile, which is essential for its development as a drug candidate. These studies underscore the importance of optimizing the compound's structure to enhance its therapeutic efficacy and reduce off-target effects.

In addition to its pharmacological potential, recent synthetic chemistry research has focused on improving the efficiency of its production. Novel catalytic methods have been developed to streamline the synthesis of 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one, reducing the number of steps and improving yield. These advancements are expected to facilitate its broader application in medicinal chemistry and industrial-scale production.

In conclusion, 2-[(2-Hydroxyethyl)sulfanyl]-1-(3-methoxyphenyl)ethan-1-one (CAS: 1157216-58-4) represents a promising compound with diverse applications in drug discovery and development. Ongoing research aims to further elucidate its mechanisms of action and explore its potential in treating various diseases. The integration of computational, synthetic, and biological approaches will be crucial in unlocking its full therapeutic potential.